Cas no 17582-64-8 (Butanedioic acid,2,3-dibromo-, 1,4-dimethyl ester, (2R,3S)-rel-)

Butanedioic acid,2,3-dibromo-, 1,4-dimethyl ester, (2R,3S)-rel- structure
17582-64-8 structure
Product Name:Butanedioic acid,2,3-dibromo-, 1,4-dimethyl ester, (2R,3S)-rel-
CAS No:17582-64-8
MF:C6H8Br2O4
MW:303.933320999146
CID:221146
PubChem ID:224160
Update Time:2025-04-19

Butanedioic acid,2,3-dibromo-, 1,4-dimethyl ester, (2R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,2,3-dibromo-, 1,4-dimethyl ester, (2R,3S)-rel-
    • dimethyl (2S,3R)-2,3-dibromobutanedioate
    • (meso)-2,3-dibromosuccinic acid methyl ester
    • Butanedicarbonic acid,-2,3-dibromo,dimethyl ester
    • dibromo-2,3 succinate de methyle threo racemique
    • DIMETHYL 2,3-DIBROMOSUCCINATE
    • dimethyl dl-2,3-dibromomaleate
    • dimethyl ester of d,l-dibromosuccinic acid
    • Dimethyl-meso-2,3-dibromosuccinate
    • dl-2,3-dibromodimethylsuccinate
    • dl-dimethyl 2,3-dibromosuccinate
    • meso-dimethyl-2,3-dibromosuccinate
    • racem.-2,
    • racem.-2,3-dibromo-succinic acid dimethyl ester
    • 17582-64-8
    • NSC-12438
    • NSC12438
    • Inchi: 1S/C6H8Br2O4/c1-11-5(9)3(7)4(8)6(10)12-2/h3-4H,1-2H3/t3-,4+
    • InChI Key: XQBOXCHKENCESQ-ZXZARUISSA-N
    • SMILES: Br[C@@H](C(=O)OC)[C@@H](C(=O)OC)Br

Computed Properties

  • Exact Mass: 301.87900
  • Monoisotopic Mass: 301.879
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.60000
  • LogP: 0.85940
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